![molecular formula C26H30N6O2 B2443037 3-methyl-7-(4-methylbenzyl)-8-(4-(2-methylbenzyl)piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione CAS No. 886908-22-1](/img/structure/B2443037.png)
3-methyl-7-(4-methylbenzyl)-8-(4-(2-methylbenzyl)piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione
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Description
3-methyl-7-(4-methylbenzyl)-8-(4-(2-methylbenzyl)piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C26H30N6O2 and its molecular weight is 458.566. The purity is usually 95%.
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Scientific Research Applications
Antimycobacterial Activity
A series of novel purine linked piperazine derivatives were synthesized to identify potent inhibitors of Mycobacterium tuberculosis. These compounds were designed to disrupt the biosynthesis of peptidoglycan, exerting antiproliferative effects. A cluster of six analogues demonstrated promising activity against Mycobacterium tuberculosis H37Rv, with greater potencies relative to current drugs such as Ethambutol. This research also involved computational molecular docking analysis, providing models for strong interactions of the inhibitors with MurB and a template for future development of preclinical agents against Mycobacterium tuberculosis (Srihari Konduri et al., 2020).
Marine-Derived Actinomycete Studies
Research on marine-derived actinomycete Streptomyces sp. FXJ7.328 led to the isolation of five new diketopiperazine derivatives. Among these, compounds showed modest antivirus activity against influenza A (H1N1) virus. This study highlights the potential of marine-derived compounds in developing new antiviral agents (Pei-Pei Wang et al., 2013).
Luminescent Properties and Electron Transfer
A study on novel piperazine substituted naphthalimide model compounds revealed their fluorescence quantum yields and the potential for photo-induced electron transfer (PET) processes. These findings are significant for applications in molecular electronics and the development of fluorescent probes (Jiaan Gan et al., 2003).
Antiproliferative and Differentiation Activities
Piperazine derivatives were tested for their ability to inhibit K-562 cell proliferation and induce erythroid differentiation in chronic myelogenous leukemia. This research contributes to the exploration of new therapeutic agents for cancer treatment, showing the potential of piperazine derivatives in inhibiting cell proliferation and inducing differentiation (Antoine M. Saab et al., 2013).
properties
IUPAC Name |
3-methyl-7-[(4-methylphenyl)methyl]-8-[4-[(2-methylphenyl)methyl]piperazin-1-yl]purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H30N6O2/c1-18-8-10-20(11-9-18)16-32-22-23(29(3)26(34)28-24(22)33)27-25(32)31-14-12-30(13-15-31)17-21-7-5-4-6-19(21)2/h4-11H,12-17H2,1-3H3,(H,28,33,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGNJAJFDNREQBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C3=C(N=C2N4CCN(CC4)CC5=CC=CC=C5C)N(C(=O)NC3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H30N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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